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Compound of Interest

Compound Name: Ethyl 6-bromonicotinate

Cat. No. B170660

An In-depth Technical Guide: Safe Handling and Management of Ethyl 6-bromonicotinate for
Research and Development

Section 1: Compound Profile and Significance

Ethyl 6-bromonicotinate (CAS No. 132334-98-6) is a halogenated pyridine derivative widely
utilized as a key building block in organic synthesis.[1] Its structural motif is prevalent in
medicinal chemistry, where it serves as a precursor for developing novel therapeutic agents,
including potential hypolipidemic agents.[1] The presence of a bromine atom and an ethyl ester
group on the pyridine ring provides two reactive sites for further chemical modification, making
it a versatile intermediate for drug discovery professionals.

Given its reactivity and potential biological activity, a comprehensive understanding of its safety
profile and handling requirements is paramount for ensuring the well-being of laboratory
personnel and maintaining experimental integrity. This guide provides a detailed framework for
the safe use, storage, and disposal of Ethyl 6-bromonicotinate.
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Identifier

Value

Source

Chemical Name

Ethyl 6-bromonicotinate

[1]

CAS Number 132334-98-6 [1]
Molecular Formula CsHsBrNO2 [1]
Molecular Weight 230.06 g/mol [1][2]
6-Bromo Nicotinic Acid Ethyl
Ester, 6-Bromo-3-
Synonyms [1]

pyridinecarboxylic Acid Ethyl
Ester

Section 2: Hazard Identification and Risk

Assessment

While a specific, comprehensive safety data sheet for Ethyl 6-bromonicotinate is not

consistently available across all suppliers, a robust risk assessment can be formulated by

examining the hazards associated with its structural analogs, such as Methyl 6-

bromonicotinate and other brominated pyridine derivatives. The primary hazards are

associated with irritation and potential toxicity upon ingestion.

GHS Hazard Classification (Inferred from Analogs)
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Pictogram Signal Word Hazard Statements

Precautionary
Statements

H302: Harmful if
swallowed.[3][4][5]
[6]H315: Causes skin
irritation.[3][4][5][6]
Warning [7]H319: Causes
serious eye irritation.
[BI[4][5][6][7]H335:
May cause respiratory
irritation.[3][4][5][6]

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray.[3][6][8]
[9]P264: Wash skin
thoroughly after
handling.[7][10]P280:
Wear protective
gloves/eye
protection/face
protection.[7]
[10]P302+P352: IF
ON SKIN: Wash with
plenty of water.
[7]P305+P351+P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[3][6][71[8][9]

Primary Routes of Exposure and Toxicological Effects:

 Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[11][12]

» Skin Contact: Direct contact can cause skin irritation, characterized by redness and

discomfort.[11][12]

o Eye Contact: The compound is a serious eye irritant, capable of causing significant pain,

redness, and potential damage if not promptly addressed.[11][12]

 Ingestion: Based on data from analogous compounds, ingestion may be harmful.[5]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A proactive approach to safety prioritizes engineering and administrative controls to minimize
exposure, with PPE serving as the final barrier. This "Hierarchy of Controls" is a fundamental
principle of laboratory safety.
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Most Effective

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls Least Effective

(e.g., SOPs, Training)
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Caption: A decision workflow for responding to a chemical spill.
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6.1 Spill Response

» Minor Spill: Wearing appropriate PPE, cover the spill with an inert absorbent material like
vermiculite or sand. [13]Carefully scoop the material into a labeled container for hazardous
waste disposal. Clean the spill area with a suitable solvent, followed by soap and water. [13]*
Major Spill: Evacuate the immediate area and alert colleagues. Contact your institution's
Environmental Health & Safety (EH&S) office or emergency response team. Prevent entry
into the affected area.

6.2 Exposure First Aid

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. [14]Remove contact lenses if present and
easy to do. [11]Seek immediate medical attention.

» Skin Contact: Remove all contaminated clothing. Wash the affected skin area immediately
and thoroughly with soap and plenty of water for at least 15 minutes. [14]Seek medical
attention if irritation develops or persists.

 Inhalation: Move the affected person to fresh air. [14]If breathing is difficult, provide oxygen.
If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. [14]Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

Section 7: Waste Disposal

All waste generated from the handling of Ethyl 6-bromonicotinate must be treated as
hazardous chemical waste.

¢ Solid Waste: Collect unused compound, contaminated weigh boats, and absorbent materials
in a clearly labeled, sealed container.

o Liquid Waste: Collect solvent rinses and solutions in a compatible, labeled hazardous waste
container.
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Disposal Route: All waste must be disposed of through a licensed chemical waste disposal
contractor in accordance with all local, state, and federal regulations. [13][15]Do not
discharge to sewer systems. [15]

Section 8: References

Methyl 6-(hydroxymethyl)picolinate | 39977-44-1 - Sigma-Aldrich. (Source for analogous
compound hazard data)

SAFETY DATA SHEET - Fisher Scientific. (Source for analogous compound hazard data)

39977-44-1 | Methyl 6-(hydroxymethyl)picolinate - ChemScene. (Source for analogous
compound hazard data)

39977-44-1 | Methyl 6-(hydroxymethyl)picolinate | Alcohols | Ambeed.com. (Source for
analogous compound hazard data)

SAFETY DATA SHEET - Fisher Scientific. (General safety, storage, and handling
information)

39977-44-1 Cas No. | Methyl 6-(hydroxymethyl)picolinate - Apollo Scientific. (Source for
analogous compound hazard data)

Ethyl 6-bromo-5-nitronicotinate | CBH7BrN204 | CID 133097988 - PubChem. (Source for
related compound information)

SAFETY DATA SHEET - Fisher Scientific. (General first aid and handling procedures)

Ethyl 6-bromonicotinate | CAS 132334-98-6 | SCBT - Santa Cruz Biotechnology. (Primary
compound identification and application)

SAFETY DATA SHEET - Sigma-Aldrich. (General handling and emergency procedures)

Ethyl 6-broMo-2-chloronicotinate | 1214335-22-4 - ChemicalBook. (Source for analogous
compound application)

SAFETY DATA SHEET - TCI Chemicals. (Source for analogous compound hazard and first
aid data)
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» Ethyl 6-Bromopicolinate | CBH8BrNO2 | CID 2758810 - PubChem. (Source for molecular
weight)

» Personal protective equipment for handling Ethyl 6-chloro-4-(methylamino)nicotinate -
Benchchem. (General guidance on PPE, spill response, and disposal)

» Methyl 6-bromonicotinate (cas 26218-78-0) SDS/MSDS download - Guidechem. (General
guidance on disposal)

o Material Safety Data Sheet - Ethyl nicotinate, 99% - Cole-Parmer. (Source for analogous
compound handling and PPE)

o Ethyl 6-bromoquinoline-3-carboxylate, min 98%, 5 grams - CP Lab Safety. (Source for
related compound information)

o Methyl 6-bromonicotinate | 26218-78-0 - ChemicalBook. (Source for analogous compound
hazard data)

* Methyl 6-bromonicotinate AldrichCPR - Sigma-Aldrich. (Source for analogous compound
information)

o Ethyl 6-amino-5-bromonicotinate | 850429-51-5 - Sigma-Aldrich. (Source for analogous
compound hazard data)

o SAFETY DATA SHEET - Fisher Scientific. (Source for analogous compound hazard data)

e 26218-78-0|Methyl 6-bromonicotinate|BLD Pharm. (Source for analogous compound
hazard data)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scbt.com [scbt.com]
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2. Ethyl 6-Bromopicolinate | CBH8BrNO2 | CID 2758810 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Methyl 6-(hydroxymethyl)picolinate | 39977-44-1 [sigmaaldrich.com]

4. chemscene.com [chemscene.com]

5. Ethyl 6-amino-5-bromonicotinate | 850429-51-5 [sigmaaldrich.com]

6. 26218-78-0|Methyl 6-bromonicotinate|BLD Pharm [bldpharm.com]

7. tcichemicals.com [tcichemicals.com]

8. 39977-44-1 | Methyl 6-(hydroxymethyl)picolinate | Alcohols | Ambeed.com [ambeed.com]
9. Methyl 6-bromonicotinate | 26218-78-0 [chemicalbook.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. fishersci.com [fishersci.com]

12. 39977-44-1 Cas No. | Methyl 6-(hydroxymethyl)picolinate | Apollo
[store.apolloscientific.co.uk]

13. pdf.benchchem.com [pdf.benchchem.com]
14. fishersci.com [fishersci.com]
15. Page loading... [guidechem.com]

To cite this document: BenchChem. [Safety and handling of Ethyl 6-bromonicotinate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-
bromonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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